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Compound of Interest

Compound Name: 5-Hydroxyindole-3-acetic acid-d2

Cat. No.: B590903 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxyindole-3-acetic acid-d2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Hydroxyindole-3-acetic acid-d2. Adherence to

these procedures is vital for ensuring personal safety and maintaining the integrity of the

compound.

Chemical and Physical Properties
A summary of the known properties of 5-Hydroxyindole-3-acetic acid-d2 is presented below.

This information is critical for safe storage and handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b590903?utm_src=pdf-interest
https://www.benchchem.com/product/b590903?utm_src=pdf-body
https://www.benchchem.com/product/b590903?utm_src=pdf-body
https://www.benchchem.com/product/b590903?utm_src=pdf-body
https://www.benchchem.com/product/b590903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 56209-31-5 [1][2][3][4]

Molecular Formula C₁₀H₇D₂NO₃ [3]

Molecular Weight 193.20 g/mol [3]

Appearance White to Beige Solid [5]

Storage Temperature 4°C under nitrogen or -70°C [3][5][6]

Solubility
Slightly soluble in DMSO and

Methanol
[5][6]

Stability Light Sensitive [5]

Hazard Identification and Personal Protective Equipment
(PPE)
Based on the safety data sheet for the non-deuterated analogue, 5-Hydroxyindole-3-acetic

acid, the deuterated compound should be handled as a hazardous substance.[7] It is

considered harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[7] The following PPE is mandatory.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Double

gloving provides an additional

layer of protection.[8][9]

Eye and Face Protection
Safety glasses or goggles and

face shield

Use safety goggles that

provide a good seal around the

eyes. A face shield offers extra

protection against splashes.[8]

[9][10]

Body Protection
Laboratory coat or chemical-

resistant apron/suit

A chemical-resistant lab coat

or apron should be worn to

protect clothing and skin from

splashes.[8][11] For higher risk

activities, a chemical-resistant

suit may be necessary.[9][11]

Respiratory Protection Fume hood or respirator

Always handle the compound

in a well-ventilated area,

preferably within a certified

chemical fume hood.[8] If a

fume hood is not available, a

respirator with appropriate

cartridges for organic vapors

and acid gases should be

used.[9][11]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 5-Hydroxyindole-3-acetic acid-d2 is essential to minimize

risks and prevent isotopic dilution.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store the compound in a tightly sealed container, protected from light, at the

recommended temperature (4°C under nitrogen or -70°C).[3][5][6]

Inert Atmosphere: To prevent isotopic exchange with atmospheric moisture, store under an

inert atmosphere such as nitrogen or argon.[12]

Handling and Use
Controlled Environment: All handling of the solid compound and its solutions should be

performed in a chemical fume hood to mitigate inhalation risks.[8]

Personal Protective Equipment: Ensure all required PPE is worn correctly before handling

the compound.

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Be aware

of the compound's limited solubility in DMSO and Methanol.[5][6]

Preventing Contamination: Use clean, dry spatulas and glassware to prevent contamination

and isotopic dilution.

Disposal Plan
Waste Segregation: All waste contaminated with 5-Hydroxyindole-3-acetic acid-d2,

including empty containers, used PPE, and solutions, must be collected in a designated,

properly labeled hazardous waste container.

Waste Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Emergency Procedures: Chemical Spill Workflow
In the event of a chemical spill, follow the established emergency protocol immediately. The

workflow below outlines the necessary steps to ensure a safe and effective response.
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Immediate Actions

Spill Assessment

Response Actions

Final Steps

Evacuate Immediate Area

Alert Others & Supervisor

Isolate the Spill Area

Assess Spill Size & Hazard

Small & Controllable Spill?

Use Spill Kit to Clean Up

Yes

Contact EHS for Large Spill

No

Decontaminate Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b590903?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This structured approach ensures that all personnel are prepared to handle 5-Hydroxyindole-
3-acetic acid-d2 safely and effectively, minimizing risks to themselves and their colleagues

while preserving the integrity of the research material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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